Cas no 2110696-13-2 (N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine)

• Product Name: N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine
• CAS No: 2110696-13-2
• MF: C₆H₆N₆
• MW: 162.152039051056
• MDL: MFCD32269281
• CID: 5614317
• PubChem ID: 146082563
• Update Time: 2025-10-28

N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2H-Tetrazol-5-yl)pyridin-3-amine
• EN300-3206375
• N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine
• Z2581825284
• 2110696-13-2

• MDL： MFCD32269281
• Inchi： 1S/C6H6N6/c1-2-5(4-7-3-1)8-6-9-11-12-10-6/h1-4H,(H2,8,9,10,11,12)
• InChI Key： AEADSMOAMYGFFK-UHFFFAOYSA-N
• SMILES： N(C1N=NNN=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 162.06539422g/mol
• Monoisotopic Mass: 162.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine

N-(2H-1,2,3,4-Tetrazol-5-yl)Pyridin-3-Amine: A Comprehensive Overview

The compound N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine, identified by the CAS number 2110696-13-2, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule combines a pyridine ring with a tetrazole moiety, creating a structure that exhibits interesting electronic and chemical characteristics.

N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine is synthesized through a series of well-established organic reactions. The synthesis typically involves the reaction of pyridin-3-amine with tetrazole derivatives under specific conditions to form the desired product. The reaction mechanism involves nucleophilic substitution or condensation processes, depending on the specific reagents and conditions used. This compound is often studied for its potential as a building block in the synthesis of more complex molecules or materials.

Recent studies have highlighted the importance of tetrazole-containing compounds in various fields. For instance, tetrazoles are known for their high nitrogen content and have been explored as potential energetic materials. The integration of a pyridine ring into the structure of this compound further enhances its electronic properties. Pyridine rings are known for their aromaticity and ability to participate in π-interactions, which can be advantageous in applications such as coordination chemistry or as components in advanced materials.

One of the most promising areas of research involving N-(2H-1,2,3,4-tetrazol-5-yl)pyridin-3-amine is its application in coordination chemistry. The nitrogen atoms present in both the pyridine and tetrazole moieties can act as coordinating sites for metal ions. This makes the compound a potential candidate for use in metalloorganic frameworks (MOFs) or coordination polymers. These materials have applications ranging from gas storage to catalysis and sensing technologies.

In addition to its role in coordination chemistry, this compound has also been investigated for its potential in medicinal chemistry. The combination of pyridine and tetrazole groups can impart bioactivity to the molecule, making it a candidate for drug discovery efforts. Recent research has focused on evaluating its pharmacological properties and exploring its potential as an antimicrobial or anticancer agent.

The synthesis and characterization of N-(2H-1,2,3,4-tetrazol-5-yL)pyridin -3 -amine have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the molecular structure and stability of the compound. Furthermore, computational studies using density functional theory (DFT) have been employed to understand its electronic properties and reactivity.

Another area where this compound has shown promise is in electrochemistry. The presence of conjugated nitrogen-containing rings can influence the redox properties of the molecule. Recent research has explored its potential as an electrode material or as a component in electrochemical sensors. Its ability to undergo reversible redox processes makes it a candidate for use in energy storage devices such as supercapacitors or batteries.

The development of novel synthetic methods for N-(2H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) pyridin - 3 - amine continues to be an active area of research. Scientists are exploring greener and more efficient routes to synthesize this compound, including microwave-assisted synthesis and catalytic methods. These advancements not only improve the yield and purity of the product but also contribute to sustainable chemical practices.

In conclusion,N -( 2 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) pyridin - 3 - amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.